Cas no 21209-02-9 (Thiosulfuric acid,S-[2-[[4-(4-methylcyclohexyl)butyl]amino]ethyl] ester)

• Product name: Thiosulfuric acid,S-[2-[[4-(4-methylcyclohexyl)butyl]amino]ethyl] ester
• CAS No: 21209-02-9
• MF: C₁₃H₂₇NO₃S₂
• MW: 309.488381624222
• CID: 269040
• PubChem ID: 96766

Thiosulfuric acid,S-[2-[[4-(4-methylcyclohexyl)butyl]amino]ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid,S-[2-[[4-(4-methylcyclohexyl)butyl]amino]ethyl] ester
• 1-methyl-4-[4-(2-sulfosulfanylethylamino)butyl]cyclohexane
• NSC 89096
• NSC89096
• BRN 2981975
• NSC-89096
• Thiosulfuric acid (H2S2O3), S-[2-[[4-(4-methylcyclohexyl)butyl]amino]ethyl] ester
• 2-((4-(4-Methylcyclohexyl)butyl)amino)ethanethiol hydrogen sulfate (ester)
• Thiosulfuric acid (H2S2O3), S-(2-((4-(4-methylcyclohexyl)butyl)amino)ethyl) ester
• S-2-((4-(4-Methylcyclohexyl)butyl)amino)ethyl thiosulfate
• Ethanethiol, 2-(4-(4-methylcyclohexyl)butyl)amino-, hydrogen sulfate (ester)
• 21209-02-9
• DTXSID10175435

• Inchi： InChI=1S/C13H27NO3S2/c1-12-5-7-13(8-6-12)4-2-3-9-14-10-11-18-19(15,16)17/h12-14H,2-11H2,1H3,(H,15,16,17)
• InChI Key： XMTCDKOULFTKTP-UHFFFAOYSA-N
• SMILES： N(CCSS(=O)(O)=O)CCCCC1CCC(C)CC1

Computed Properties

• Exact Mass: 309.14341
• Monoisotopic Mass: 309.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.1706 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6800 (estimate)
• PSA: 66.4